Oxygen anion

• Molecular Formula: O-
• Molecular Weight: 15.999 g/mol
• IUPAC Name: oxygen(1-)
• InChI: InChI=1S/O/q-1
• InChI Key: SUNFGZRUFCAYCR-UHFFFAOYSA-N
• Canonical SMILES: [O-]

Description

Oxide(.1-) is a monoatomic oxygen and an inorganic radical anion.

Scientific Research Applications

• Catalysis and Surface Chemistry :

  • Oxygen anions play a critical role in selective oxidation and combustion reactions catalyzed by metal oxides. They are involved in model and real gas/solid and liquid/solid reactions of catalytic and photocatalytic relevance (Anpo et al., 2020).

• Oxygen Evolution Electrocatalysis :

  • Anion regulation, including oxygen anions, is emerging as an effective method to improve the oxygen evolution reaction (OER) activity of transition metal compounds, which is crucial for clean energy technologies (Hao-Fan Wang et al., 2018).

• Materials Science and Superconductivity :

  • In the sputter deposition of the Bi-Sr-Ca-Cu-O superconductor, oxygen anions are identified as resputtering particles affecting the film growth and quality (S. Park & J. Je, 1995).

• Biomedical Research and Antioxidant Therapy :

  • Oxygen anions, specifically superoxide anions, are implicated in various disease processes, and their understanding has led to advancements in antioxidant therapy (Emerit et al., 1990).

• Electrochemical Energy Conversion :

  • The instability of oxygen anions in metal oxide lattices under oxygen evolution conditions is fundamental to the corrosion phenomena observed in metal oxide OER catalysts (Binninger et al., 2015).

• Sensor Development for Biological Processes :

  • Oxygen anions, as reactive oxygen species, have been targeted in the development of electrochemical sensors for monitoring biological processes and understanding the protective effects of antioxidants (Tiaodi Wu et al., 2020).

• Chemical Reactions and Gas Phase Organic Anions :

  • The reactions of carbanions with molecular oxygen, involving oxygen anions, are key in the structural degradation and analysis of gas-phase organic anions (Bierbaum et al., 1979; Bierbaum et al., 1980).

• Lithium-Ion Batteries and Energy Storage :

  • The role of anionic oxygen in lithium-rich layered oxides, combining transition-metal redox with lattice oxygen redox, is a new direction for high-capacity lithium-ion cathodes (Jing Xu et al., 2018).

• Nanomedicine :

  • Oxygen anions, as reactive oxygen species, have been explored in ROS-based nanotherapies, with significant applications in medical advances (Bowen Yang et al., 2019).

• Superoxide Anion Detection :

  • The detection of superoxide anions is crucial for understanding their role in health and disease. Advanced detection techniques have been developed in recent years (Zhishun Jie et al., 2022).